2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazine hydrochloride

• IUPAC Name: 2-chloro-6-(pyrrolidin-3-ylmethoxy)pyrazine;hydrochloride
• InChI: InChI=1S/C9H12ClN3O.ClH/c10-8-4-12-5-9(13-8)14-6-7-1-2-11-3-7;/h4-5,7,11H,1-3,6H2;1H
• InChI Key: WXIXQAWOJAZYPN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1COC2=CN=CC(=N2)Cl.Cl
• Molecular Formula: C9H13Cl2N3O
• Molecular Weight: 250.12 g/mol

Description

Synthesis Analysis

Recent developments in the synthesis of piperazines, which are related to pyrazines, include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular formula of 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazine hydrochloride is C9H13Cl2N3O. Its average mass is 250.125 Da and its monoisotopic mass is 249.043564 Da.

Scientific Research Applications

Pyrido[3,4-b]pyrazines Synthesis

Mederski et al. (2003) detailed the preparation of 5-Chloropyrido[3,4-b]pyrazines from 1,2-dicarbonyl compounds and 2-chloro-3,4-diaminopyridine, with 2-substituted pyrido[3,4-b]-pyrazines as the major product. This work is pivotal for understanding the chemical properties and potential applications of related pyrazine derivatives (Mederski et al., 2003).

Dipyrrolopyrazine Derivatives for Optoelectronics

Meti et al. (2017) reported on the synthesis of dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives. The focus was on regio-selective amination reactions of dihalo-pyrrolopyrazines, yielding derivatives with promising applications in organic optoelectronic materials (Meti et al., 2017).

DNA Binding and Antimicrobial Properties

Mech-Warda et al. (2022) conducted a study combining theoretical and experimental analysis to understand the structure of chlorohydrazinopyrazine. They found that 2-chloro-3-hydrazinopyrazine displayed high affinity to DNA and did not exhibit toxicity toward human dermal keratinocytes, suggesting potential clinical applications (Mech-Warda et al., 2022).

Tuberculostatic Activity of Pyrazine Derivatives

Foks et al. (2005) explored the synthesis of potentially tuberculostatic pyrazine derivatives. They found that specific compounds showed high tuberculostatic activity, highlighting the medicinal potential of pyrazine derivatives (Foks et al., 2005).

Formation of Pyrazines in Non-enzymic Browning Reactions

Milić and Piletić (1984) identified several pyrazines, including pyrazine derivatives, in heated reactions of glucose and aminobutyric acid. These findings are significant for understanding the formation and properties of pyrazines in food chemistry (Milić & Piletić, 1984).

Surface Protection Activities for Mild Steel

Olasunkanmi et al. (2018) investigated 6-substituted 3-chloropyridazine derivatives for protecting mild steel surface in corrosive environments. Their findings contribute to the understanding of pyrazine derivatives in corrosion inhibition and material protection (Olasunkanmi et al., 2018).

Synthesis of Pyrrolopyrazines and Coordination Chemistry

Hopkins and Collar (2004) reported the synthesis of 6-substituted-5H-pyrrolo[2,3-b]pyrazines. Their work highlights the potential of these compounds in coordination chemistry and supramolecular assemblies (Hopkins & Collar, 2004).